Cas no 1261825-73-3 (3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid)
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid
-
- Inchi: 1S/C11H9F5O4/c12-10(13)19-7-3-6(1-2-9(17)18)4-8(5-7)20-11(14,15)16/h3-5,10H,1-2H2,(H,17,18)
- InChI Key: BUEYPTZVOFKDRU-UHFFFAOYSA-N
- SMILES: FC(OC1=CC(=CC(=C1)CCC(=O)O)OC(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 6
- Complexity: 320
- XLogP3: 3.8
- Topological Polar Surface Area: 55.8
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013000212-1g |
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid |
1261825-73-3 | 97% | 1g |
1,475.10 USD | 2021-07-04 |
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid
3-(3'-(Difluoromethoxy)-5'-(Trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3): A Comprehensive Overview
3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique difluoromethoxy and trifluoromethoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid is composed of a propionic acid backbone with a substituted phenyl ring. The presence of fluorine atoms in the difluoromethoxy and trifluoromethoxy groups imparts unique physicochemical properties to the molecule, such as enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the pharmacokinetic and pharmacodynamic profiles of potential drug candidates.
Recent studies have highlighted the potential of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action involves the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of inflammation.
In addition to its anti-inflammatory properties, 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid has also been investigated for its potential antitumor activity. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The specific molecular targets involved in these effects are currently under investigation, but preliminary data suggest that the compound may interact with signaling pathways involved in cell proliferation and survival.
The pharmacokinetic profile of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and a favorable half-life, which are important factors for developing an effective oral medication. Furthermore, the compound's metabolic stability has been evaluated using in vitro assays, demonstrating its resistance to hepatic metabolism.
Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a new therapeutic agent.
The synthesis of 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid involves several steps, including the formation of the difluoromethoxy and trifluoromethoxy groups on the phenyl ring and subsequent coupling with propionic acid. Various synthetic routes have been explored to optimize yield and purity, with some methods employing transition-metal catalysis to enhance efficiency.
In conclusion, 3-(3'-(difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid (CAS No. 1261825-73-3) represents a promising compound with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, contributing to its significance in the field of medicinal chemistry and pharmaceutical development.
1261825-73-3 (3-(3'-(Difluoromethoxy)-5'-(trifluoromethoxy)phenyl)propionic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)